2-[1-(2,4-difluorophenoxy)ethyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• Molecular Formula: C17H11F2N3O2S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-[1-(2,4-difluorophenoxy)ethyl]-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C17H11F2N3O2S/c1-9(24-14-7-6-10(18)8-12(14)19)15-21-22-16(23)11-4-2-3-5-13(11)20-17(22)25-15/h2-9H,1H3
• InChI Key: MERDECUEDUTQDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN2C(=O)C3=CC=CC=C3N=C2S1)OC4=C(C=C(C=C4)F)F

Description

2-[1-(2,4-difluorophenoxy)ethyl]-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one: is a heterocyclic compound with a complex structure. It contains fused rings, including a thiadiazole and a quinazolinone moiety. Let’s break down its features:

• Thiadiazole Ring: : The thiadiazole ring (5H-[1,3,4]thiadiazolo) contributes to the compound’s unique properties. Thiadiazoles are known for their diverse biological activities and are often used in drug design.

• Quinazolinone Ring: : The quinazolinone ring (quinazolin-5-one) is another important component. Quinazolinones have been explored for their potential as anticancer, antiviral, and anti-inflammatory agents.

Preparation Methods

The synthesis of this compound involves several steps, including cycloaddition, reduction, and deamination reactions. A one-pot method has been developed to efficiently produce 2-substituted-5H-1,3,4-thiadiazolo[3,2-a]pyrimidin-5-one derivatives . Industrial production methods may vary, but the key steps remain consistent.

Chemical Reactions Analysis

Reactions: The compound can undergo various reactions, such as oxidation, reduction, and substitution.

Common Reagents and Conditions: Specific reagents and conditions depend on the desired modifications. For example

Major Products: The products formed from these reactions will include derivatives of the original compound, with substitutions or functional group changes.

Scientific Research Applications

Chemistry: Researchers explore its reactivity, stability, and potential as a building block for novel compounds.

Biology: Investigate its interactions with biological macromolecules (enzymes, receptors) and its impact on cellular processes.

Medicine: Assess its pharmacological properties, including potential as a drug candidate.

Industry: Explore applications in materials science, such as organic electronics or catalysts.

Mechanism of Action

• The compound likely interacts with specific molecular targets (e.g., enzymes, receptors) to exert its effects.
• Pathways involved may include signal transduction, metabolic pathways, or gene expression regulation.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features compared to other related compounds.

Similar Compounds: Explore other thiadiazoles, quinazolinones, or structurally related molecules.